BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to 3-Methylnordiazepam: CAS
Number, Analytical Standards, and
Methodologies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methylnordiazepam

Cat. No.: B3032755

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methylnordiazepam, an
analytical reference standard categorized as a benzodiazepine. It includes its chemical identity,
information on commercially available analytical standards, and detailed experimental protocols
for its analysis. This document is intended to serve as a valuable resource for professionals in
research, forensic science, and drug development.

Chemical and Physical Properties

3-Methylnordiazepam, also known as Ro 5-2751, is a derivative of nordiazepam.[1][2] It is
structurally related to diazepam and shares the characteristic benzodiazepine core.
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Property Value Reference

CAS Number 4699-82-5 [1]12]13]

7-chloro-1,3-dihydro-3-methyl-
Formal Name 5-phenyl-2H-1,4- [1]

benzodiazepin-2-one

Molecular Formula C16H13CIN20 [1114]
Formula Weight 284.7 g/mol [1][4]
Appearance Solid [1]

DMF: 2 mg/mL; DMSO: 1
mg/mL; Ethanol: Slightly

Solubility (at 25°C) [1]
soluble; PBS (pH 7.2): 0.25
mg/mL

UV Amax 227 nm [1]

CIC1=CC=C(C2=C1)NC(C(C)
SMILES [1]
N=C2C3=CC=CC=C3)=0

SATGIBNNISQKBG-
InChl Key [1]
UHFFFAOYSA-N

Analytical Standards

Certified analytical reference standards are crucial for accurate quantification and identification
in research and forensic applications. 3-Methylnordiazepam is available from several
reputable suppliers. These standards are intended for research and forensic use only.[1][2]
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) Product CAS ] ]
Supplier Purity Formulation Storage
Name Number
3-
Cayman _ .
) Methylnordia 4699-82-5 >98% A solid -20°C
Chemical
zepam
3-Methyl
Cleanchem ) 4699-82-5 N/A N/A N/A
Nordiazepam
3-
MedchemExp ]
Methylnordia 4699-82-5 N/A N/A N/A
ress
zepam

N/A: Not explicitly available in the search results.

Experimental Methodologies

The analysis of benzodiazepines, including 3-Methylnordiazepam, typically involves
chromatographic techniques coupled with mass spectrometry. These methods offer high
sensitivity and specificity, which are essential for detecting low concentrations in biological
matrices.[5][6][7]

A common procedure for extracting benzodiazepines from biological samples like blood or

urine is solid-phase extraction.[5][8]

Biological Sample SPE Cartidge 1 Condiion 2,008 Washing Step 3. wash s s.oy Reconsiitution in 6. Reconstite LC-MS/MS or GC-MS
|2 Condiion | |2.toad | | sEue |6 Reconstiue |
{ (e.9., Plasma, Urine) ] [ Conditioning ] { Sample Loading J {(Rsmave Interferences) { Elution of Analyte ] { Solvent Evaporation { Mobile Phase ]

Click to download full resolution via product page
Caption: General workflow for Solid-Phase Extraction (SPE) of benzodiazepines.

Protocol:
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» Cartridge Conditioning: An appropriate SPE cartridge (e.g., C18) is conditioned sequentially
with methanol and then water or a buffer.

o Sample Loading: The pre-treated biological sample is loaded onto the SPE cartridge.
e Washing: The cartridge is washed with a weak solvent to remove interfering substances.

o Elution: 3-Methylnordiazepam is eluted from the cartridge using an appropriate organic
solvent (e.g., methanol, acetonitrile).

o Evaporation and Reconstitution: The eluate is evaporated to dryness under a stream of
nitrogen and then reconstituted in the mobile phase for analysis.

LC-MS/MS is a highly sensitive and selective method for the quantification of benzodiazepines
in complex matrices.[6][7]

Instrumentation:
o High-Performance Liquid Chromatography (HPLC) system

o Tandem mass spectrometer (e.g., Triple Quadrupole or lon Trap) with an electrospray
ionization (ESI) source.

Chromatographic Conditions (Example):
e Column: C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 3.5 um patrticle size).[7]

o Mobile Phase: A gradient of methanol and an aqueous solution of formic acid (e.g., 0.006 M,
pH 3).[7]

e Flow Rate: 0.2 mL/min.[7]
e Column Temperature: 30°C.[7]
« Injection Volume: 50 pL.[7]

Mass Spectrometry Conditions (Example):
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« lonization Mode: Electrospray lonization (ESI), Positive.

e Acquisition Mode: Multiple Reaction Monitoring (MRM) for quantification or full scan MS/MS
for identification.

e Precursor lon: [M+H]* for 3-Methylnordiazepam (m/z 285.1).

e Product lons: Specific fragment ions would need to be determined experimentally. For the
related compound Nordiazepam, characteristic fragments are observed.[9]

Parameter Setting

Column Xterra MS C18 (150mm x 2.1mm, 3.5um)
Mobile Phase Methanol / 0.006 M Formic Acid (pH 3)
Gradient 30-60% Methanol over 35 min

Flow Rate 0.2 mL/min

lonization ESI Positive

Detection Mode MS/MS (Product lon Scan)

GC-MS is a reference method for the detection and quantification of many benzodiazepines.[5]
Derivatization may be required for some benzodiazepines to improve their thermal stability and
chromatographic properties, though this may not be necessary for all compounds.[6]

Instrumentation:

e Gas Chromatograph with a suitable capillary column.

e Mass Spectrometer with an Electron lonization (El) source.
GC Conditions (General):

e Column: A non-polar or medium-polarity capillary column (e.g., 5% phenyl-
methylpolysiloxane).

e Carrier Gas: Helium.
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o Temperature Program: A temperature gradient starting at a lower temperature and ramping

up to around 300°C to elute the analytes.
MS Conditions (General):
 lonization Energy: 70 eV.

o Acquisition Mode: Full scan for identification or Selected lon Monitoring (SIM) for

guantification.

Mass Spectral Data (Nordiazepam - for reference): The mass spectrum of the closely related
compound nordiazepam shows characteristic fragment ions that are useful for its identification.
[10][11] Similar fragmentation patterns would be expected for 3-Methylnordiazepam, with
shifts corresponding to the additional methyl group.

Key m/z values

Compound Reference

(Underivatized)

Nordiazepam 270, 242, 241, 189, 269 [O1[11]

Metabolic Pathway Context

3-Methylnordiazepam is an isomer of Diazepam.[4] Diazepam undergoes extensive
metabolism in the liver, primarily by cytochrome P450 enzymes (CYP3A4 and CYP2C19), to
form active metabolites, including Nordiazepam (N-desmethyldiazepam).[12][13] These
metabolites are then typically conjugated with glucuronic acid before excretion.[12][13] While
the specific metabolic pathway of 3-Methylnordiazepam is not detailed in the provided search
results, it is reasonable to infer a similar pathway involving hydroxylation and/or demethylation

followed by glucuronidation.
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Caption: Generalized metabolic pathway of Diazepam showing key active metabolites.

Logical Relationship and Synthesis

3-Methylnordiazepam is a derivative of nordiazepam. The synthesis of 3-substituted 1,4-
benzodiazepin-2-ones can be achieved through various chemical routes, often starting from a
2-aminobenzophenone precursor.[14][15] One common approach involves the alkylation of the
enolate of the benzodiazepine core.[14]
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Caption: Conceptual synthesis pathway for 3-Methylnordiazepam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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